Cas no 91511-37-4 (sodium 5-cyano-1H-1,2,3,4-tetrazol-1-ide)

• Product Name: sodium 5-cyano-1H-1,2,3,4-tetrazol-1-ide
• CAS No: 91511-37-4
• MF: C₂N₅Na
• MW: 117.044669151306
• MDL: MFCD33550070
• CID: 5426783
• PubChem ID: 15509110
• Update Time: 2025-05-20

sodium 5-cyano-1H-1,2,3,4-tetrazol-1-ide Chemical and Physical Properties

Names and Identifiers

• sodium 5-cyano-1H-1,2,3,4-tetrazol-1-ide
• 91511-37-4
• SCHEMBL7612397
• EN300-27778973
• Z4958192841

• MDL： MFCD33550070
• Inchi： 1S/C2N5.Na/c3-1-2-4-6-7-5-2;/q-1;+1
• InChI Key： ARFRMKLKRAAUJH-UHFFFAOYSA-N
• SMILES： [Na+].[N-]1C(C#N)=NN=N1

Computed Properties

• Exact Mass: 117.00513930g/mol
• Monoisotopic Mass: 117.00513930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on sodium 5-cyano-1H-1,2,3,4-tetrazol-1-ide

Sodium 5-Cyano-1H-1,2,3,4-Tetrazol-1-Ide: A Comprehensive Overview

Sodium 5-cyano-1H-1,2,3,4-tetrazol-1-ide (CAS No. 91511-37-4) is a highly specialized compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structural properties and reactivity, making it a subject of interest in both academic and industrial research. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent advancements related to sodium 5-cyano-1H-1,2,3,4-tetrazol-1-ide.

The molecular structure of sodium 5-cyano-tetrazole consists of a tetrazole ring with a cyano group at the fifth position. The tetrazole ring is a five-membered aromatic heterocycle containing four nitrogen atoms and one carbon atom. The presence of the cyano group (-CN) introduces additional electronic and steric effects that influence the compound's reactivity and stability. This structure makes sodium 5-cyano-tetrazole an excellent candidate for use in various chemical reactions and materials synthesis.

Recent studies have highlighted the importance of sodium 5-cyano-tetrazole in the field of coordination chemistry. Researchers have explored its ability to act as a ligand in the formation of metal complexes. These complexes exhibit unique magnetic and electronic properties, which are valuable in the development of new materials for electronic devices and sensors. For instance, a study published in *Inorganic Chemistry* demonstrated that sodium 5-cyano-tetrazole can form stable complexes with transition metals like copper and nickel, showcasing potential applications in catalysis and energy storage.

In addition to its role in coordination chemistry, sodium 5-cyano-tetrazole has been investigated for its potential in organic synthesis. The compound serves as a versatile building block for constructing more complex molecules with tailored functionalities. Its ability to undergo nucleophilic substitution reactions makes it particularly useful in the synthesis of bioactive compounds and pharmaceutical intermediates. A research article in *Journal of Organic Chemistry* reported the successful use of sodium 5-cyano-tetrazole as a key intermediate in the synthesis of novel anti-inflammatory agents.

The synthesis of sodium 5-cyano-tetrazole typically involves multi-step processes that require precise control over reaction conditions. One common method involves the reaction of sodium azide with an appropriate nitrile under specific thermal or catalytic conditions. Recent advancements in this area have focused on optimizing reaction yields and minimizing by-products through the use of green chemistry principles. For example, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while reducing energy consumption.

Another area where sodium 5-cyano-tetrazole has shown promise is in the field of polymer science. The compound can be incorporated into polymer matrices to enhance their mechanical and thermal properties. A study published in *Polymer Chemistry* demonstrated that incorporating sodium 5-cyano-tetrazole into polyurethane films significantly improved their tensile strength and thermal stability. This finding opens up new possibilities for its use in high-performance materials for aerospace and automotive industries.

Furthermore, sodium 5-cyano-tetrazole has been studied for its potential applications in drug delivery systems. Its unique chemical properties allow it to act as a carrier or stabilizer for various therapeutic agents. Researchers have explored its ability to encapsulate drugs within nanoparticles or hydrogels, ensuring controlled release over extended periods. A recent study in *Biomaterials Science* highlighted its effectiveness in delivering anti-cancer drugs with minimal side effects.

In conclusion, sodium 5-cyano-tetrazolide (CAS No. 91511-37-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable tool in organic synthesis, coordination chemistry, polymer science, and drug delivery systems. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic and industrial settings.